Cas no 885519-10-8 (3-Chloro-5-fluoro-1H-indazole)

3-Chloro-5-fluoro-1H-indazole is a versatile heterocyclic compound with a chlorine and a fluoro substituent. Its unique structure offers enhanced solubility and stability, making it suitable for various synthetic applications. The presence of these substituents allows for facile modification, enabling the development of diverse derivatives with potential applications in pharmaceuticals and materials science.
3-Chloro-5-fluoro-1H-indazole structure
3-Chloro-5-fluoro-1H-indazole structure
Product Name:3-Chloro-5-fluoro-1H-indazole
CAS No:885519-10-8
MF:C7H4ClFN2
MW:170.5714635849
MDL:MFCD07781640
CID:840547
PubChem ID:24728239
Update Time:2025-06-20

3-Chloro-5-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-fluoro-1H-indazole
    • 1H-INDAZOLE,3-CHLORO-5-FLUORO-
    • 3-Chloro-5-fluoro (1H)indazole
    • 3-chloro-5-fluoro-2H-indazole
    • 1H-INDAZOLE,3-CHLORO-5-FLUORO
    • 3-CHLORO-5-FLUORO-INDAZOLE
    • 885519-10-8
    • AKOS006285682
    • BS-18211
    • MB04969
    • FT-0753376
    • CS-0186806
    • 3-Chloro-5-fluoro(1H)indazole
    • D82719
    • G11196
    • DTXSID30646293
    • DB-077922
    • SCHEMBL25475378
    • MDL: MFCD07781640
    • Inchi: 1S/C7H4ClFN2/c8-7-5-3-4(9)1-2-6(5)10-11-7/h1-3H,(H,10,11)
    • InChI Key: QCTONHPGUDYART-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C=CC2=NN1)F

Computed Properties

  • Exact Mass: 170.00500
  • Monoisotopic Mass: 170.0047040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.35540

3-Chloro-5-fluoro-1H-indazole Pricemore >>

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